4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide

• Molecular Formula: C23H23ClN4O4
• Molecular Weight: 454.9 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholine-4-carbonyl)phenyl]butanamide
• InChI: InChI=1S/C23H23ClN4O4/c24-18-8-4-16(5-9-18)22-26-21(32-27-22)3-1-2-20(29)25-19-10-6-17(7-11-19)23(30)28-12-14-31-15-13-28/h4-11H,1-3,12-15H2,(H,25,29)
• InChI Key: OJGQRLVXFZOEBG-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)CCCC3=NC(=NO3)C4=CC=C(C=C4)Cl

Description

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism Of Action

The exact mechanism of action of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide is not fully understood. However, it is believed to exert its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and physiological effects:
Studies have shown that 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in inflammation, which suggests that it may have potential as an anti-inflammatory agent. It has also been shown to have neuroprotective effects, which suggests that it may have potential as a therapeutic agent for neurological disorders.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide. One area of research is to further elucidate its mechanism of action, which could lead to the identification of new targets for cancer therapy. Another area of research is to investigate its potential as a therapeutic agent for other diseases, such as neurological disorders and inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide involves the reaction of 4-chlorobenzoic acid with hydrazine hydrate to form 4-chlorobenzohydrazide. This intermediate is then reacted with ethyl acetoacetate to form 4-(4-chlorophenyl)-1,2,4-oxadiazol-5-amine. The final product is obtained by reacting 4-(4-chlorophenyl)-1,2,4-oxadiazol-5-amine with N-(4-(morpholin-4-ylcarbonyl)phenyl)butanamide in the presence of a coupling agent.

Scientific Research Applications

The compound 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(morpholin-4-ylcarbonyl)phenyl]butanamide has been used in various scientific research applications. One of the major applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines. It has also been shown to inhibit the growth of tumor cells in vivo.